Cas no 62022-04-2 (Ethyl 2,4-dichloronicotinate)

• Product name: Ethyl 2,4-dichloronicotinate
• CAS No: 62022-04-2
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• MDL: MFCD12407388
• CID: 460451
• PubChem ID: 12315786

Ethyl 2,4-dichloronicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-dichloronicotinate
• 3-Pyridinecarboxylic acid, 2,4-dichloro-, ethyl ester
• 2,4-dichloro-nicotinic acid ethyl ester
• ETHYL-2,4-DICHLORONICOTINATE
• ethyldichloronicotinate
• ethyl 2,4-dichloropyridine-3-carboxylate
• KMFWUAUMIFXMBF-UHFFFAOYSA-N
• BCP18239
• SBB095880
• FCH1345874
• AM85358
• RP12724
• OR303797
• Ethyl 2,4-dic
• FT-0698690
• A868579
• MFCD12407388
• AKOS005072887
• DTXSID90487508
• SCHEMBL320812
• GD-0700
• CS-W006017
• 62022-04-2
• Ethyl 2 pound not4-dichloronicotinate
• Ethyl2,4-dichloronicotinate
• J-520669
• DB-103943

• MDL： MFCD12407388
• Inchi： 1S/C8H7Cl2NO2/c1-2-13-8(12)6-5(9)3-4-11-7(6)10/h3-4H,2H2,1H3
• InChI Key： KMFWUAUMIFXMBF-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])N=C(C=1C(=O)OC([H])([H])C([H])([H])[H])Cl

Computed Properties

• Exact Mass: 218.98500
• Monoisotopic Mass: 218.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 2.7

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.54
• PSA: 39.19000
• LogP: 2.56510
• Vapor Pressure: No data available

Ethyl 2,4-dichloronicotinate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• HazardClass：IRRITANT
• Storage Condition：Room temperature storage

Ethyl 2,4-dichloronicotinate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 2,4-dichloronicotinate

Ethyl 2,4-Dichloronicotinate: A Comprehensive Overview

Ethyl 2,4-dichloronicotinate, with the CAS number 62022-04-2, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid. The molecule features a chlorine atom substitution at the 2 and 4 positions of the nicotinate ring, making it a unique derivative with distinct chemical and biological properties.

The synthesis of Ethyl 2,4-dichloronicotinate involves a series of well-established organic chemical reactions. Typically, the starting material is nicotinic acid, which undergoes chlorination at specific positions to introduce the chlorine atoms. Subsequent esterification with ethanol yields the final product. The precise control of reaction conditions, such as temperature and catalysts, is crucial to ensure high purity and yield of the compound.

Recent studies have highlighted the potential applications of Ethyl 2,4-dichloronicotinate in various industries. In the agricultural sector, this compound has shown promise as a component in pesticides and herbicides due to its ability to inhibit key enzymes in target organisms. Researchers have found that it exhibits selective toxicity, making it a valuable candidate for developing eco-friendly pest control solutions.

In addition to its agricultural applications, Ethyl 2,4-dichloronicotinate has also been explored for its potential in pharmaceutical research. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties. These findings have sparked interest in its use as a lead compound for drug development targeting chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

The chemical stability of Ethyl 2,4-dichloronicotinate is another factor that contributes to its versatility. Studies have demonstrated that it remains stable under a wide range of environmental conditions, including varying temperatures and pH levels. This stability makes it suitable for use in formulations that require long shelf lives and resistance to degradation.

From a structural perspective, the molecule's chlorine atoms play a critical role in determining its reactivity and biological activity. The substitution pattern at positions 2 and 4 creates a unique electronic environment that influences how the compound interacts with biological systems. This understanding has been instrumental in guiding further research into its mechanisms of action.

Recent advancements in analytical techniques have also enhanced our ability to study Ethyl 2,4-dichloronicotinate at a molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide detailed insights into the compound's structure and behavior. These tools are essential for confirming the purity of synthesized samples and for exploring its interactions with other molecules.

In conclusion, Ethyl 2,4-dichloronicotinate (CAS No: 62022-04-2) is a versatile compound with promising applications across multiple industries. Its unique chemical properties, stability, and biological activity make it a valuable subject for ongoing research. As scientists continue to uncover its potential uses, this compound is poised to play an increasingly important role in both agricultural and pharmaceutical advancements.